Cas no 2172635-46-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-methoxypentanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-methoxypentanoic acid
• CAS No: 2172635-46-8
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5817918
• PubChem ID: 165577762
• Update Time: 2025-11-07

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-methoxypentanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5-methoxypentanoic acid
• 2172635-46-8
• EN300-1541330

• Inchi： 1S/C25H28N2O6/c1-32-15-7-12-22(24(29)30)27-23(28)13-6-14-26-25(31)33-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-6,8-11,13,21-22H,7,12,14-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)/b13-6+
• InChI Key： VOYRNGYSWDWNBI-AWNIVKPZSA-N
• SMILES： O(C(NC/C=C/C(NC(C(=O)O)CCCOC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-methoxypentanoic acid

Comprehensive Overview of 2-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}buta-2-enamido)-5-methoxypentanoic Acid (CAS No. 2172635-46-8)

The compound 2-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}buta-2-enamido)-5-methoxypentanoic acid (CAS No. 2172635-46-8) represents a structurally complex organic molecule with significant potential in chemical biology and pharmaceutical research. Its unique architecture combines a fluorene-based methoxy carbamate moiety with an enamide-functionalized pentanoic acid backbone, creating a scaffold that bridges synthetic chemistry and biomolecular interactions. Recent studies have highlighted its role as a versatile intermediate in the development of targeted drug delivery systems and as a model compound for studying conformational dynamics in peptidomimetic frameworks.

The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group, a well-established protecting group in peptide synthesis, is strategically positioned in this molecule to modulate reactivity and solubility. This feature aligns with contemporary research trends focusing on site-specific functionalization of biomolecules for applications in bioconjugation and enzyme inhibition. The presence of the buta-2-enamido linkage introduces unsaturation that may influence molecular flexibility, a critical parameter in the design of compounds for molecular recognition processes.

The 5-methoxy pentanoic acid segment contributes to the compound's hydrophilic-lipophilic balance, which is essential for optimizing biological activity while minimizing off-target effects. This structural element has been explored in recent publications as a means to enhance membrane permeability without compromising metabolic stability—a key challenge in modern drug discovery pipelines.

Recent advancements in synthetic methodologies have enabled efficient access to this compound through stereoselective coupling reactions between protected amino acids and fluorene-derived carboxylic acids. A 2023 study published in *Organic Letters* demonstrated the utility of transition-metal-catalyzed amidation under mild conditions to achieve high yields of such hybrid structures, underscoring their relevance to scalable pharmaceutical production.

In the context of biocompatible materials development, researchers have investigated the self-assembling properties of molecules containing both fluorene cores and carboxylic acid termini. These systems exhibit tunable aggregation behavior that could be leveraged for creating nanostructured scaffolds with controlled release profiles—particularly promising for sustained drug delivery applications.

The enamide functionality (–CH=NH–CO–) present in this compound has attracted attention due to its ability to form hydrogen bonds and π-stacking interactions simultaneously. This dual interaction capability was recently exploited in a *Nature Chemistry* study to design supramolecular polymers with stimuli-responsive properties, demonstrating potential applications beyond traditional medicinal chemistry into smart material science domains.

From an analytical chemistry perspective, the distinct UV absorption characteristics of the fluorene moiety make this compound amenable to real-time monitoring techniques such as fluorescence spectroscopy and HPLC detection methods. These features are particularly valuable during process optimization stages where precise concentration measurements are critical.

Ongoing research is exploring the use of this scaffold as a building block for multifunctional therapeutics, where each component can be independently modified while maintaining overall structural integrity. For instance, preliminary data suggests that attaching targeting ligands to the carboxylic acid terminus could enhance cellular uptake efficiency without disrupting the core's protective functionalities.

In environmental chemistry contexts, studies have begun investigating biodegradation pathways for similar fluorene-containing compounds under various microbial conditions. Understanding these degradation mechanisms is crucial for assessing long-term ecological impacts while ensuring compliance with green chemistry principles during large-scale production processes.

The integration of computational modeling approaches has further advanced our understanding of this molecule's behavior at molecular interfaces. Molecular dynamics simulations published in *Journal of Physical Chemistry B* revealed unique hydration patterns around the methoxy groups that may influence interfacial activity—information vital for optimizing formulations involving aqueous environments.

As part of broader efforts toward personalized medicine, researchers are examining how subtle structural variations within this class of compounds affect receptor binding affinities across different isoforms of target proteins. Such studies aim to develop more selective therapeutic agents with reduced side effect profiles through rational structure modification strategies.

Current challenges include improving synthetic efficiency through greener reaction conditions while maintaining product purity standards required for pharmaceutical applications. Innovations such as microwave-assisted synthesis and solvent-free protocols are being evaluated as potential solutions to these challenges without compromising yield or selectivity metrics.

Looking ahead, continued exploration into the photophysical properties of fluorene-based derivatives like this one could open new avenues in optical sensing technologies and bioimaging applications where fluorescent labeling capabilities are essential components of experimental designs across multiple scientific disciplines including cell biology and neuroscience research fields.